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Compound of Interest

Compound Name: TC-C 14G

Cat. No.: B1662361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the solid-phase extraction

(SPE) of Triclocarban (TCC) from soil matrices. The methodologies outlined are based on

established scientific literature and are intended to guide researchers in developing robust and

reliable analytical procedures for the quantification of TCC in environmental samples.

Introduction
Triclocarban (3,4,4'-trichlorocarbanilide) is a widely used antimicrobial agent found in numerous

personal care products. Its extensive use leads to its release into the environment, with soil

being a significant sink. Accurate and sensitive quantification of TCC in soil is crucial for

environmental monitoring and risk assessment. Solid-phase extraction is a widely adopted

sample preparation technique that offers excellent cleanup and concentration of analytes from

complex matrices like soil. This document details various SPE methods for TCC analysis,

including the use of traditional C18 sorbents and advanced materials like Molecularly Imprinted

Polymers (MIPs).

Overview of Analytical Methods
The determination of TCC in soil typically involves a multi-step process:

Sample Pretreatment: Drying, sieving, and homogenization of the soil sample.
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Extraction: Liquid-solid extraction of TCC from the soil matrix using an appropriate solvent.

Methods such as pressurized liquid extraction (PLE) or ultrasonic extraction are commonly

employed.

Solid-Phase Extraction (SPE): Cleanup and concentration of the TCC extract.

Instrumental Analysis: Quantification of TCC using High-Performance Liquid

Chromatography (HPLC) with UV detection or Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) for higher sensitivity and selectivity.

Quantitative Data Summary
The following table summarizes the performance of different SPE methods for the analysis of

Triclocarban in soil and related matrices.
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SPE
Sorbent

Analytical
Method

Matrix
Recovery
(%)

LOQ/LOD Reference

Molecularly

Imprinted

Polymer

(MIP)

HPLC-UV Soil

Not explicitly

stated for

TCC alone,

but MISPE

was more

efficient than

C18.

40 µg/kg

(LOQ)
[1]

C18 HPLC-UV Soil

Less efficient

than MISPE

for cleanup.

Not specified [1]

Not specified

(used with

PLE)

LC-MS/MS Soil

>95%

(average

recovery from

all matrices)

0.58 ng/g

(MDL)
[2]

Not specified

(used with

PLE)

UPLC-

MS/MS
Soil 93% - 102%

0.05 ng/g

(MDL)
[3][4]

Oasis HLB Not specified Soil & Sludge
>60% for 20

analytes
Not specified

Abbreviations: LOQ - Limit of Quantification, LOD - Limit of Detection, MDL - Method Detection

Limit, HPLC-UV - High-Performance Liquid Chromatography with Ultraviolet Detection, LC-

MS/MS - Liquid Chromatography with Tandem Mass Spectrometry, UPLC-MS/MS - Ultra-

Performance Liquid Chromatography with Tandem Mass Spectrometry, PLE - Pressurized

Liquid Extraction.

Experimental Protocols
This section provides detailed protocols for the extraction and solid-phase extraction of

Triclocarban from soil samples.
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Protocol 1: Molecularly Imprinted Solid-Phase
Extraction (MISPE)
This protocol is based on the methodology described for the selective extraction of TCC.[1]

4.1.1. Materials and Reagents

Soil sample, air-dried and sieved (<2 mm)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Deionized water

MISPE cartridges

Pressurized Liquid Extraction (PLE) system or ultrasonic bath

Centrifuge

Evaporator (e.g., nitrogen evaporator)

4.1.2. Sample Extraction (Prior to SPE)

Accurately weigh 5-10 g of the homogenized soil sample into a PLE cell or a centrifuge tube.

For PLE: Mix the sample with a dispersing agent (e.g., diatomaceous earth) and place it in

the extraction cell. Extract with an appropriate solvent (e.g., methanol or acetonitrile) at

elevated temperature and pressure.

For Ultrasonic Extraction: Add 20 mL of methanol to the centrifuge tube containing the soil

sample. Sonicate for 15-30 minutes in an ultrasonic bath.

Centrifuge the extract at a high speed (e.g., 4000 rpm) for 10 minutes.

Carefully collect the supernatant.
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Repeat the extraction process (steps 3-5) two more times with fresh solvent.

Combine the supernatants and evaporate to a smaller volume (e.g., 1-2 mL) under a gentle

stream of nitrogen.

Reconstitute the residue in a solvent compatible with the SPE loading step (e.g., 1 mL of

methanol:water, 10:90 v/v).

4.1.3. MISPE Protocol

Conditioning: Condition the MISPE cartridge by passing 5 mL of methanol, followed by 5 mL

of deionized water.

Equilibration: Equilibrate the cartridge with 5 mL of the loading solvent (e.g., methanol:water,

10:90 v/v).

Sample Loading: Load the reconstituted sample extract onto the MISPE cartridge at a slow

flow rate (e.g., 1 mL/min).

Washing: Wash the cartridge with 5 mL of a weak solvent mixture (e.g., methanol:water,

20:80 v/v) to remove interfering compounds.

Elution: Elute the retained Triclocarban with 5 mL of a strong solvent (e.g., methanol or

acetonitrile).

Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen and

reconstitute in a suitable volume of the mobile phase for HPLC or LC-MS/MS analysis.

Protocol 2: General Purpose Reversed-Phase SPE (e.g.,
C18 or Oasis HLB)
This protocol provides a general procedure that can be adapted for C18 or Oasis HLB

cartridges.

4.2.1. Materials and Reagents

Soil sample, air-dried and sieved (<2 mm)
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Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Deionized water

Formic acid or Ammonium acetate (for pH adjustment, if necessary)

C18 or Oasis HLB SPE cartridges

Extraction equipment (as in 4.1.1)

4.2.2. Sample Extraction (Prior to SPE)

Follow the sample extraction procedure outlined in section 4.1.2.

4.2.3. SPE Protocol

Conditioning: Condition the SPE cartridge with 5 mL of methanol, followed by 5 mL of

deionized water.

Equilibration: Equilibrate the cartridge with 5 mL of deionized water (adjust pH if necessary to

match the sample).

Sample Loading: Load the reconstituted sample extract onto the SPE cartridge at a slow flow

rate (e.g., 1-2 mL/min).

Washing: Wash the cartridge with 5 mL of a weak solvent mixture (e.g., 5-10% methanol in

water) to remove polar interferences.

Elution: Elute Triclocarban with a small volume (e.g., 2 x 3 mL) of a stronger solvent like

methanol or acetonitrile.

Final Preparation: Evaporate the eluate to dryness and reconstitute in the mobile phase for

instrumental analysis.
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Experimental Workflow for Triclocarban Analysis in Soil

Sample Preparation Extraction Solid-Phase Extraction (SPE) Analysis

Soil Sample Collection Air Drying & Sieving Homogenization Liquid-Solid Extraction
(PLE or Ultrasonic) Centrifugation Supernatant Collection Conditioning Equilibration Sample Loading Washing Elution Evaporation & Reconstitution HPLC-UV or LC-MS/MS Analysis Data Processing & Quantification

Click to download full resolution via product page

Caption: Workflow for the analysis of Triclocarban in soil samples.

Logical Relationship of SPE Steps

Start SPE

Step 1: Conditioning
(Solvates the sorbent)

Final Eluate for Analysis

Step 2: Equilibration
(Prepares sorbent for sample)

Step 3: Sample Loading
(Analyte binds to sorbent)

Step 4: Washing
(Removes interferences)

Step 5: Elution
(Recovers the analyte)
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Caption: Logical steps of a solid-phase extraction protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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